Cas no 151464-91-4 (3-tert-Butyl-2,4-dimethylpyrrole)

3-tert-Butyl-2,4-dimethylpyrrole is a substituted pyrrole derivative characterized by its sterically hindered structure due to the tert-butyl and methyl groups. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the development of porphyrins, ligands, and coordination complexes. Its rigid molecular framework enhances stability and influences reactivity, making it valuable for applications in catalysis and materials science. The tert-butyl group improves solubility in nonpolar solvents, while the methyl substitutions contribute to controlled functionalization. This pyrrole derivative is favored for its predictable reactivity and compatibility with various synthetic protocols, offering utility in both academic and industrial research settings.

3-tert-Butyl-2,4-dimethylpyrrole structure

151464-91-4 structure

Product Name:3-tert-Butyl-2,4-dimethylpyrrole

CAS No:151464-91-4

MF:C₁₀H₁₇N

MW:151.24868273735

CID:65247

PubChem ID:29922963

Update Time:2025-07-31

3-tert-Butyl-2,4-dimethylpyrrole Chemical and Physical Properties

Names and Identifiers

- 3-tert-Butyl-2,4-dimethylpyrrole
- 2,4-Dimethyl-3-butylpyrrole
- 3-Butyl-2,4-dimethylpyrrole
- 3-tert-butyl-2,4-dimethyl-1H-pyrrole
- 1H-Pyrrole,3-butyl-2,4-dimethyl
- 2,4-dimethyl-3-tert-butylpyrrole
- 3-Butyl-2,4-dimethyl-pyrrol
- 3-butyl-2,4-dimethyl-pyrrole
- 4-butyl-3,5-dimethylpyrrole
- 1H-Pyrrole, 3-(1,1-dimethylethyl)-2,4-dimethyl-
- A876563
- NVULIPFEBVZBOV-UHFFFAOYSA-N
- 151464-91-4
- AC-6176
- 2,4-Dimethyl-3-tert-Butyl Pyrrole
- 3-(tert-Butyl)-2,4-dimethyl-1H-pyrrole
- SB62806
- FT-0756828
- 28991-99-3
- 1H-Pyrrole, 3-butyl-2,4-dimethyl-
- SCHEMBL9141012
- A3331
- AKOS006288600
- DTXSID00652200
- 3-BUTYL-2,4-DIMETHYLPYRROLE 98+%
- MDL： MFCD08458287
- Inchi： 1S/C10H17N/c1-7-6-11-8(2)9(7)10(3,4)5/h6,11H,1-5H3
- InChI Key： NVULIPFEBVZBOV-UHFFFAOYSA-N
- SMILES： N1C=C(C)C(=C1C)C(C)(C)C

Computed Properties

Exact Mass: 151.13600
Monoisotopic Mass: 151.136099547g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 134
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 15.8Å²

Experimental Properties

Density: 0.905
Boiling Point: 223.6°C at 760 mmHg
Flash Point: 86.7°C
Refractive Index: 1.495
PSA: 15.79000
LogP: 2.97410

3-tert-Butyl-2,4-dimethylpyrrole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
A2B Chem LLC	AX19960-100mg	1H-Pyrrole, 3-butyl-2,4-dimethyl-	151464-91-4		100mg	$374.00	2024-04-20
A2B Chem LLC	AX19960-500mg	1H-Pyrrole, 3-butyl-2,4-dimethyl-	151464-91-4		500mg	$1180.00	2024-04-20